Cas no 2407620-58-8 (2'-Bromospiro[adamantane-2,9'-fluorene])

• Product Name: 2'-Bromospiro[adamantane-2,9'-fluorene]
• CAS No: 2407620-58-8
• MF: C₂₂H₂₁Br
• MW: 365.3061
• CID: 4758082
• PubChem ID: 149375678
• Update Time: 2025-11-01

2'-Bromospiro[adamantane-2,9'-fluorene] Chemical and Physical Properties

Names and Identifiers

• 2'-Bromospiro[adamantane-2,9'-fluorene]
• 2-Bromospiro[9H-fluorene-9,2′-tricyclo[3.3.1.13,7]decane]
• F71547
• 7'-bromospiro[adamantane-2,9'-fluorene]
• 2''-Bromospiro[adamantane-2,9''-fluorene]
• BS-46457
• SCHEMBL23177569
• 2407620-58-8

• Inchi： 1S/C22H21Br/c23-17-5-6-19-18-3-1-2-4-20(18)22(21(19)12-17)15-8-13-7-14(10-15)11-16(22)9-13/h1-6,12-16H,7-11H2
• InChI Key： YKRJEIOSSKPUHX-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C3(C=2C=1[H])C1([H])C([H])([H])C2([H])C([H])([H])C([H])(C1([H])[H])C([H])([H])C3([H])C2([H])[H]

Computed Properties

• Exact Mass: 364.08266g/mol
• Monoisotopic Mass: 364.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 2'-Bromospiro[adamantane-2,9'-fluorene]

Recent Advances in the Study of 2'-Bromospiro[adamantane-2,9'-fluorene] (CAS: 2407620-58-8): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2'-Bromospiro[adamantane-2,9'-fluorene] (CAS: 2407620-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the spirocyclic structure of 2'-Bromospiro[adamantane-2,9'-fluorene] as a key feature contributing to its stability and bioactivity. The adamantane moiety, known for its lipophilicity and rigidity, combined with the fluorene group, which offers π-conjugation and potential for aromatic interactions, makes this compound a promising candidate for targeting various biological pathways. Researchers have explored its role in modulating protein-protein interactions, particularly in the context of neurodegenerative diseases and cancer.

One of the most notable advancements in the study of 2'-Bromospiro[adamantane-2,9'-fluorene] is its application in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The bromine substituent at the 2' position was found to enhance the compound's binding affinity to amyloid-beta oligomers, suggesting its potential as a lead compound for anti-amyloid therapeutics.

In addition to its therapeutic potential, recent research has also focused on the synthetic pathways for 2'-Bromospiro[adamantane-2,9'-fluorene]. A novel, high-yield synthesis method was reported in Organic Letters, utilizing a palladium-catalyzed spirocyclization reaction. This method not only improves the scalability of the compound but also allows for the introduction of various functional groups, enabling further structural optimization for specific biological targets.

Furthermore, computational studies have provided insights into the molecular interactions of 2'-Bromospiro[adamantane-2,9'-fluorene] with biological targets. Molecular docking simulations revealed that the compound exhibits high affinity for the hydrophobic pockets of certain kinases and GPCRs, which are critical in signal transduction pathways. These findings open new avenues for the design of targeted therapies, particularly in oncology and inflammatory diseases.

Despite these promising developments, challenges remain in the clinical translation of 2'-Bromospiro[adamantane-2,9'-fluorene]. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling subject for ongoing investigation.

In conclusion, 2'-Bromospiro[adamantane-2,9'-fluorene] (CAS: 2407620-58-8) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.